Cas no 82457-10-1 (3-methoxymethyl-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one)

• Product Name: 3-methoxymethyl-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one
• CAS No: 82457-10-1
• MF: C₂₀H₁₄N₂O₂
• MW: 314.337364673615
• CID: 987798
• PubChem ID: 44148794
• Update Time: 2025-04-20

3-methoxymethyl-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-methoxymethyl-7H-benzimidazo[2,1-a]benz[de]isoquinolin-7-one
• DTXSID601002687
• 3-(Methoxymethyl)-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one
• 82457-10-1
• EINECS 279-952-6
• 3-Methoxymethyl-7H-benzimidazo(2,1-a)benz(de)isoquinolin-7-one
• 3-(Methoxymethyl)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one
• NS00059267
• MCSXTEUHUXINFC-UHFFFAOYSA-N

• Inchi： 1S/C20H14N2O2/c1-24-11-12-9-10-14-18-13(12)5-4-6-15(18)20(23)22-17-8-3-2-7-16(17)21-19(14)22/h2-10H,11H2,1H3
• InChI Key： MCSXTEUHUXINFC-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=C(COC)C=CC(C4=NC5C=CC=CC=5N41)=C23

Computed Properties

• Exact Mass: 314.106
• Monoisotopic Mass: 314.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.36
• Boiling Point: 611.5°C at 760 mmHg
• Flash Point: 323.7°C
• Refractive Index: 1.72